Cas no 211293-78-6 ((3,4-dichlorophenyl)(4-fluorophenyl)methanol)

• Product Name: (3,4-dichlorophenyl)(4-fluorophenyl)methanol
• CAS No: 211293-78-6
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• MDL: MFCD06201336
• CID: 4638699
• Update Time: 2025-05-21

(3,4-dichlorophenyl)(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-4'-FLUOROBENZHYDROL
• Benzenemethanol, 3,4-dichloro-α-(4-fluorophenyl)-
• (3,4-Dichlorophenyl)(4-fluorophenyl)methanol
• (3,4-dichlorophenyl)(4-fluorophenyl)methanol

• MDL： MFCD06201336
• Inchi： 1S/C13H9Cl2FO/c14-11-6-3-9(7-12(11)15)13(17)8-1-4-10(16)5-2-8/h1-7,13,17H
• InChI Key： MWAJYTNORCXQIS-UHFFFAOYSA-N
• SMILES： C1(=CC=C(C(Cl)=C1)Cl)C(O)C1=CC=C(C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

(3,4-dichlorophenyl)(4-fluorophenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3,4-dichlorophenyl)(4-fluorophenyl)methanol

Introduction to (3,4-dichlorophenyl)(4-fluorophenyl)methanol (CAS No. 211293-78-6)

The compound (3,4-dichlorophenyl)(4-fluorophenyl)methanol (CAS No. 211293-78-6) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines two aromatic rings substituted with chlorine and fluorine atoms, respectively, connected through a methanol group. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of (3,4-dichlorophenyl)(4-fluorophenyl)methanol in drug discovery. Researchers have explored its role as a precursor for bioactive compounds targeting various therapeutic areas. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to synthesize novel antibiotics and antiviral agents. The substitution of chlorine atoms in the aromatic ring provides a reactive site for further functionalization, enabling the creation of diverse pharmacophores with enhanced bioavailability and efficacy.

In the field of agrochemicals, (3,4-dichlorophenyl)(4-fluorophenyl)methanol has shown promise as an intermediate in the synthesis of herbicides and insecticides. Its fluorinated aromatic ring contributes to improved stability under environmental conditions, making it suitable for agricultural applications. Moreover, the compound's ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, facilitating the production of enantiomerically pure compounds with high optical purity.

From a materials science perspective, (3,4-dichlorophenyl)(4-fluorophenyl)methanol has been investigated for its potential in polymer chemistry. Its methanol group can be modified to introduce polymerizable functionalities, enabling the development of novel polymeric materials with tailored properties. Recent advancements in click chemistry have further expanded its utility as a modular building block for constructing complex macromolecular architectures.

The synthesis of (3,4-dichlorophenyl)(4-fluorophenyl)methanol typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent research has focused on optimizing these synthetic routes using catalytic methods and green chemistry principles. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an efficient strategy for constructing the biaryl core of this compound.

In terms of physical properties, (3,4-dichlorophenyl)(4-fluorophenyl)methanol exhibits a melting point of approximately 85°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques like HPLC and NMR spectroscopy. These properties are crucial for its application in both laboratory-scale experiments and industrial processes.

Environmental considerations have also come into play with recent studies evaluating the fate and toxicity of (3,4-dichlorophenyl)(4-fluorophenyl)methanol in aquatic systems. Research indicates that while the compound exhibits moderate biodegradability under aerobic conditions, its fluorinated substituent may persist in certain environments. This highlights the need for sustainable practices in its production and disposal to minimize ecological impact.

In conclusion, (3,4-dichlorophenyl)(4-fluorophenyl)methanol (CAS No. 211293-78-6) is a multifaceted compound with significant potential across diverse industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new applications and optimize its use in both academic and industrial settings.